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Compound of Interest

Compound Name: K 101-13C12

Cat. No.: B1346056

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) provided
by a supplier. Always refer to the supplier-provided SDS before handling this material.

Substance Identification and Properties

The designation "K 101-13C12" refers to the stable isotope-labeled form of the polychlorinated
biphenyl (PCB) congener 101. The "-13C12" indicates that all 12 carbon atoms in the biphenyl
structure are the carbon-13 isotope. This labeling does not alter the chemical and toxicological
properties of the molecule, which are determined by the base compound: 2,2',4,5,5'-
Pentachlorobiphenyl (PCB 101). Safety data is therefore based on the properties of the
unlabeled compound.

1.1 Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 2,2',4,5,5'-
Pentachlorobiphenyl.
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Property

Value

Chemical Name

2,2',4,5,5'-Pentachlorobiphenyl

Synonyms

PCB 101, CB 101

CAS Number

37680-73-2[1][2][3]

Molecular Formula

C12H5Cls[2]

Molecular Weight 326.43 g/mol [2]
Data not available (generally, PCBs range from
Appearance o ]
oily liquids to waxy solids)
Melting Point Data not available
Boiling Point Data not available

Water Solubility

Generally low for PCBs, decreasing with

increased chlorination[4]

Solubility

Soluble in nonpolar organic solvents and

biological lipids[4]

Chemical Stability

Thermally stable; resistant to acids and
alkalis[4]

Hazard Identification and Toxicological Summary

PCB 101 is classified as a hazardous substance with significant chronic health and

environmental risks. It is not classified for acute toxicity based on available data, but prolonged

or repeated exposure poses a substantial danger.

2.1 GHS Classification and Hazard Statements
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Hazard Class GHS Code

Hazard Statement

Specific Target Organ Toxicity
STOT RE 2
(Repeated Exposure)

H373: May cause damage to
organs through prolonged or

repeated exposure.[3]

Hazardous to the Aquatic ) )
) ) Aquatic Chronic 1
Environment (Chronic)

H410: Very toxic to aquatic life

with long lasting effects.[3]

Carcinogenicity -

Probable human carcinogen
(Group B2, EPA; IARC Group
1 for PCBs)[4]

2.2 Toxicological Profile

The toxicological effects of PCBs are well-documented. Exposure can lead to a range of

adverse health outcomes.
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Effect Type Description
The primary hazard of PCB 101 is damage to
organs from long-term exposure. The liver is a
Chronic Toxicity principal target organ. Other effects include

impacts on the immune, nervous, and endocrine

systems.[4]

Carcinogenicity

The U.S. EPA classifies PCBs as probable
human carcinogens (Group B2).[4] The
International Agency for Research on Cancer
(IARC) classifies PCBs as carcinogenic to
humans (Group 1).[4] Animal studies show an

increase in liver tumors.[4]

Reproductive/Developmental

Epidemiological studies suggest a link between
dietary PCB exposure and adverse
developmental effects.[4] PCBs are known to be
potent inhibitors of reproductive function in

animal studies.[5]

Dermal Effects

A common health effect from significant PCB
exposure is chloracne, a serious and persistent

skin condition.[4]

Acute Toxicity (Oral, Dermal, Inhalation)

Specific quantitative data (e.g., LD50, LC50) for
PCB 101 is not readily available in public safety
documents.[1][3] Based on available
information, it does not meet the criteria for

classification as acutely toxic.[1]

Experimental Protocols

Specific experimental studies detailing the toxicological profile of PCB 101 are not available in

the public domain. However, the hazard classifications are derived from data generated using

internationally standardized testing methodologies, such as those developed by the

Organisation for Economic Co-operation and Development (OECD) and the U.S.

Environmental Protection Agency (EPA). These guidelines ensure that chemical safety testing

Is conducted in a consistent, reliable, and reproducible manner.
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3.1 OECD Test Guidelines

The OECD Guidelines for the Testing of Chemicals are the global standard for regulatory safety
testing.[6] Key guidelines relevant to the hazards of PCB 101 would include:

e Section 4: Health Effects:

o TG 408: Repeated Dose 90-Day Oral Toxicity Study in Rodents: This study is designed to
provide information on health hazards arising from repeated exposure to a substance over
an extended period.[6] It helps identify target organs and establish a no-observed-
adverse-effect level (NOAEL).

o TG 422: Combined Repeated Dose Toxicity Study with the Reproduction/Developmental
Toxicity Screening Test: This test provides data on systemic toxicity from repeated doses,
as well as pre- and postnatal effects on offspring.[6]

o TG 451: Carcinogenicity Studies: These long-term studies (typically 2 years) are used to
identify the carcinogenic potential of a chemical in animals.

3.2 U.S. EPA Test Guidelines

The EPA develops and uses its own set of harmonized test guidelines for assessing pesticides
and toxic substances under acts like FIFRA and TSCA.[7][8]

» 870 Series: Health Effects Test Guidelines: This series covers a range of toxicological
endpoints.[8]

o 870.1000: Acute Toxicity Testing: Provides background and methodologies for acute oral,
dermal, and inhalation toxicity tests.[9]

o Subpart D: Chronic Toxicity and Carcinogenicity: Details the protocols for long-term
studies to assess chronic health effects and cancer risk.

The classification of PCB 101 as a specific target organ toxicant (STOT RE 2) and a probable
carcinogen is based on the collective results from studies following such rigorous, standardized
protocols on PCBs.
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Emergency Response and Safe Handling

Given the hazardous nature of PCB 101, strict adherence to safety protocols is mandatory. The
following diagrams illustrate the essential workflows for emergency response and routine

handling.

Exposure Event

Skin Contact Inhalation Eye Contact

Immediat¢ Actions
A \

\ \A A
Take off all contaminated clothing Rinse mouth Move to fresh air Rinse cautiously with water for several minutes

Rinse skin with water/shower Do NOT induce vomiting

Medical Attention
\ 4 '

A
Get medical advice/attention

Click to download full resolution via product page

Caption: Emergency First Aid Workflow for PCB 101 Exposure.
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Risk Assessment

Assess Task & Potential for Exposure

Control Measures

Use in a well-ventilated area Minimize quantity used
(Fume Hood Recommended) Avoid generating dust/aerosols

I
Persona [Lrotecu"e Equipment (PPH)

A\
Wear chemlcal—rgs!stant gloves Wear safety glasses with side-shields Wear a protective lab coat Respiratory protection if dusts/
(e.g., Nitrile) or goggles aerosols are generated

Post-Handling Procedu
\ \ 4

E

(&

Decontaminate work area

Dispose of waste in accordance
with regulations

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe Handling and Personal Protective Equipment (PPE) Workflow.
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Summary

K 101-13C12 is an isotopically labeled form of 2,2',4,5,5'-Pentachlorobiphenyl (PCB 101), a
compound with significant health and environmental hazards. The primary risks are associated
with chronic exposure, which can lead to organ damage, and its classification as a probable
human carcinogen. While specific acute toxicity data is limited, the well-documented dangers of
the PCB class of compounds necessitate stringent safety measures. All handling must be
performed in a controlled environment by trained personnel using appropriate engineering
controls and personal protective equipment to minimize any risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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